Cas no 1246814-83-4 ((4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3)

• Product Name: (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3
• CAS No: 1246814-83-4
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 4554487
• Update Time: 2025-06-26

(4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3 Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3
• (4R-trans)-4,5-Dihydro-5-[4-(Methylsulfonyl)phenyl]-2-phenyl-4-oxazoleMethanol-d3
• D-threo-4,5-Dihydro-5-(4-Methylsulfonylphenyl)-2-phenyl-4-oxazole-Methanol-d3

• Inchi： 1S/C17H17NO4S/c1-23(20,21)14-9-7-12(8-10-14)16-15(11-19)18-17(22-16)13-5-3-2-4-6-13/h2-10,15-16,19H,11H2,1H3/t15-,16-/m1/s1
• InChI Key： BOCXPQQPWOKDFW-HZPDHXFCSA-N
• SMILES： C1(c2ccccc2)=N[C@H](CO)[C@@H](c2ccc(S(C)(=O)=O)cc2)O1

Additional information on (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3

Introduction to (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3 (CAS No. 1246814-83-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3, identified by its CAS number 1246814-83-4, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to the oxazole methanol class, characterized by a heterocyclic structure that often exhibits remarkable biological activity.

The (4R,5R)-configuration of this molecule is particularly noteworthy, as stereochemistry is a critical factor in determining the efficacy and selectivity of pharmaceutical agents. The specific arrangement of substituents around the oxazole ring contributes to its distinct chemical and biological profile. In recent years, there has been growing interest in the development of radiolabeled compounds for diagnostic and therapeutic purposes, and deuterated analogs like this one are increasingly being explored for their improved metabolic stability and reduced degradation rates.

One of the most compelling aspects of (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3 is its incorporation of a methylsulfonyl group at the para position of the phenyl ring. This substituent not only enhances the lipophilicity of the molecule but also contributes to its binding affinity for various biological targets. The presence of a deuterium atom at specific positions (d3) further improves its suitability for use as a labeled probe in nuclear medicine applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may possess inhibitory properties against certain enzymes or receptors involved in disease pathways. For instance, analogs with similar oxazole scaffolds have been reported to exhibit anti-inflammatory and anticancer activities. The (4R,5R)-configuration particularly has been associated with enhanced binding interactions in several drug targets, making it an attractive scaffold for further derivatization.

The synthesis of (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantioselectivity. The key steps typically include condensation reactions to form the oxazole ring followed by functional group modifications to introduce the phenyl and methylsulfonyl groups. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome.

In terms of applications, this compound has shown promise in preclinical studies as a potential tool for imaging and therapeutic intervention. The deuterium labeling enhances its stability under metabolic conditions, making it an ideal candidate for positron emission tomography (PET) scans. Such radiolabeled compounds are invaluable in both diagnostic medicine and drug discovery pipelines, allowing researchers to visualize biological processes at the molecular level with high precision.

The pharmaceutical industry is increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. Compounds like (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3 serve as important starting points for structure-based drug design. By understanding how different substituents influence biological activity, chemists can modify this scaffold to develop more potent and selective therapeutic agents.

Furthermore, the environmental stability provided by deuterium labeling makes this compound suitable for long-term storage and repeated use in research settings. This is particularly important for expensive radiolabeled probes that require careful handling and minimal waste generation. The compound’s compatibility with various labeling techniques also broadens its utility across different experimental platforms.

As research in medicinal chemistry continues to evolve, compounds like (4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3 will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments. Their unique structural features and functional properties make them indispensable tools for both academic researchers and industrial scientists working on next-generation therapeutics.